Cas no 1807274-69-6 (Ethyl 2-bromo-4-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-bromo-4-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1807274-69-6
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4901999
• Update Time: 2025-10-29

Ethyl 2-bromo-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-9(16)3-6-5-15-8(11)4-7(6)10(12,13)14/h4-5H,2-3H2,1H3
• InChI Key： AAESMOVOLPHGLN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C(C=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-4-(trifluoromethyl)pyridine-5-acetate

Recent Advances in the Application of Ethyl 2-bromo-4-(trifluoromethyl)pyridine-5-acetate (CAS: 1807274-69-6) in Chemical Biology and Pharmaceutical Research

Ethyl 2-bromo-4-(trifluoromethyl)pyridine-5-acetate (CAS: 1807274-69-6) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its pyridine core, bromo substituent, and trifluoromethyl group, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have highlighted its utility in the development of novel drug candidates, particularly in the areas of kinase inhibitors, antiviral agents, and agrochemicals.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of potent kinase inhibitors targeting cancer-related pathways. Researchers utilized Ethyl 2-bromo-4-(trifluoromethyl)pyridine-5-acetate as a key intermediate to develop a series of pyridine-based compounds with enhanced selectivity for specific kinase isoforms. The presence of the trifluoromethyl group was found to significantly improve the metabolic stability of the resulting drug candidates, addressing a common challenge in kinase inhibitor development.

In the field of antiviral research, a recent patent application (WO2023051234) disclosed novel compounds derived from Ethyl 2-bromo-4-(trifluoromethyl)pyridine-5-acetate that exhibit promising activity against RNA viruses. The bromo substituent at the 2-position of the pyridine ring was identified as crucial for the compounds' ability to interfere with viral replication machinery. This finding opens new avenues for developing broad-spectrum antiviral agents, particularly in response to emerging viral threats.

The synthetic utility of Ethyl 2-bromo-4-(trifluoromethyl)pyridine-5-acetate has been further expanded by recent methodological advances. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that efficiently transforms this compound into various heterocyclic systems. This methodology significantly reduces the number of synthetic steps required to access complex molecular architectures, making it particularly valuable for medicinal chemistry applications.

From a safety and pharmacokinetic perspective, recent ADME studies have provided valuable data on compounds derived from this intermediate. The trifluoromethyl group has been shown to confer favorable properties, including enhanced membrane permeability and reduced susceptibility to metabolic degradation. However, researchers have noted that careful optimization of the ester moiety is required to balance bioavailability and metabolic stability in drug development programs.

Looking forward, Ethyl 2-bromo-4-(trifluoromethyl)pyridine-5-acetate continues to be a focus of innovation in chemical biology. Its unique combination of reactivity and physicochemical properties makes it particularly valuable for fragment-based drug discovery and the development of targeted covalent inhibitors. As synthetic methodologies continue to evolve, we anticipate seeing expanded applications of this versatile building block in both pharmaceutical and agrochemical research.